N-[3-(2-methoxyethyl)-6-methylsulfonyl-1,3-benzothiazol-2-ylidene]-2-phenylacetamide

• IUPAC Name: N-[3-(2-methoxyethyl)-6-methylsulfonyl-1,3-benzothiazol-2-ylidene]-2-phenylacetamide
• InChI: InChI=1S/C19H20N2O4S2/c1-25-11-10-21-16-9-8-15(27(2,23)24)13-17(16)26-19(21)20-18(22)12-14-6-4-3-5-7-14/h3-9,13H,10-12H2,1-2H3
• InChI Key: UXZAQBFWTYIQMW-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C2=C(C=C(C=C2)S(=O)(=O)C)SC1=NC(=O)CC3=CC=CC=C3
• Molecular Formula: C19H20N2O4S2
• Molecular Weight: 404.5 g/mol

Description

The compound is a complex organic molecule, likely to be used in the field of medicinal chemistry or materials science. It contains a benzothiazole moiety, which is a heterocyclic compound that is often found in drugs and dyes. The molecule also contains a methoxyethyl group, which is a common substituent in organic chemistry and can influence the solubility and reactivity of the molecule.

Molecular Structure Analysis

The molecular structure of a compound can be determined using techniques such as X-ray crystallography, NMR spectroscopy, or computational methods. Unfortunately, without more specific information or experimental data, it’s difficult to provide an analysis of this compound’s molecular structure.

Chemical Reactions Analysis

The reactivity of this compound would depend on its exact structure and the conditions under which it is used. Benzothiazoles are generally stable under normal conditions but can participate in various chemical reactions, particularly if activated by other functional groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. These can include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.

Scientific Research Applications

Luminescent Material

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Organic Light Emitting Diodes (OLEDs)

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Antibacterial and Antifungal Agents

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Mechanism of Action

The mechanism of action would depend on the intended use of the compound. If it’s used as a drug, it would interact with biological targets to exert its effects. If it’s used in materials science, its properties would come from its physical and chemical structure.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. It’s important to handle all chemicals with appropriate safety precautions, and to consult material safety data sheets (MSDS) for specific information.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. It could be studied for its potential uses in medicine, materials science, or other fields. Further studies could also investigate its synthesis, properties, and safety.